![molecular formula C13H17NO4 B3830598 2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid](/img/structure/B3830598.png)
2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid
Overview
Description
2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid, also known as MMBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MMBA is a derivative of the amino acid leucine and has been found to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. This compound has also been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. This compound has also been found to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid. One area of interest is its potential as a therapeutic agent for inflammatory and neurodegenerative diseases. Another area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid has been used in various scientific studies to investigate its potential as a therapeutic agent. One study found that this compound has anti-inflammatory effects and could be useful in the treatment of inflammatory diseases such as arthritis. Another study showed that this compound has neuroprotective effects and could be used to prevent or treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(4-methoxyphenyl)-2-methyl-4-(methylamino)-4-oxobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-13(12(16)17,8-11(15)14-2)9-4-6-10(18-3)7-5-9/h4-7H,8H2,1-3H3,(H,14,15)(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCJQSHZRWAYMJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)NC)(C1=CC=C(C=C1)OC)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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